Cas no 1803857-95-5 (2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol)

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol is a specialized organic compound featuring a benzo[d]oxazole core substituted with a chloromethyl ketone group at the 2-position and a hydroxymethyl group at the 7-position. This structure imparts reactivity suitable for further functionalization, particularly in pharmaceutical and agrochemical synthesis. The chloroacetyl moiety enables nucleophilic substitution reactions, while the hydroxymethyl group offers versatility for derivatization or conjugation. Its benzo[d]oxazole scaffold contributes to potential biological activity, making it a valuable intermediate in medicinal chemistry research. The compound’s well-defined reactivity profile and stability under controlled conditions enhance its utility in targeted synthetic applications. Proper handling is advised due to the reactive chloroacetyl group.

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol structure

1803857-95-5 structure

Product Name:2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol

CAS No:1803857-95-5

MF:C₁₀H₈ClNO₃

MW:225.628421783447

CID:4818596

Update Time:2025-05-21

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol
- Inchi： 1S/C10H8ClNO3/c11-4-8(14)10-12-7-3-1-2-6(5-13)9(7)15-10/h1-3,13H,4-5H2
- InChI Key： OYBFUMMEICPXCC-UHFFFAOYSA-N
- SMILES： ClCC(C1=NC2=CC=CC(CO)=C2O1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 249
XLogP3: 1.5
Topological Polar Surface Area: 63.3

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081003816-250mg	2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol	1803857-95-5	98%	250mg	$4,978.51	2022-04-02
Alichem	A081003816-500mg	2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol	1803857-95-5	98%	500mg	$7,174.91	2022-04-02
Alichem	A081003816-1g	2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol	1803857-95-5	98%	1g	$13,446.73	2022-04-02

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182

Additional information on 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol

2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol: A Comprehensive Overview

The compound 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol, identified by the CAS registry number CAS No. 1803857-95-5, is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties, which make it a promising candidate for applications in drug design, electronic materials, and advanced chemical synthesis.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive compounds. The presence of the oxazole ring in 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol contributes to its stability and reactivity, making it a valuable building block for constructing more complex molecules. The substitution pattern of this compound, including the chloroacetyl group and the methoxy group, further enhances its versatility in chemical reactions.

The synthesis of 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key transformations. These advancements have not only improved the synthetic efficiency but also opened new avenues for scaling up production for industrial applications.

In terms of applications, 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol has shown promise in the field of electronics. Its aromatic structure and functional groups make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has demonstrated that this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

Beyond its technical applications, this compound has also been studied for its potential in pharmacology. The oxazole moiety is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed in drug development. Preclinical studies suggest that derivatives of 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol may possess therapeutic potential against chronic inflammatory diseases and oxidative stress-related conditions.

The environmental impact of synthesizing and using 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical manufacturing processes.

In conclusion, 2-(2-Chloroacetyl)benzo[d]oxazole-7-methanol, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary chemistry research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its significance as a versatile chemical entity. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.